Cas no 1171922-18-1 ([(2-amino-4-bromophenyl)amino]acetonitrile)

• Product Name: [(2-amino-4-bromophenyl)amino]acetonitrile
• CAS No: 1171922-18-1
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD12546920
• CID: 1210560
• PubChem ID: 46735512
• Update Time: 2025-04-20

[(2-amino-4-bromophenyl)amino]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [(2-Amino-4-bromophenyl)amino]acetonitrile
• MFCD12546920
• 2-((2-amino-4-bromophenyl)amino)acetonitrile
• AKOS040768443
• 2-(2-amino-4-bromo-anilino)acetonitrile
• (2-Amino-4-bromo-phenylamino)-acetonitrile
• 1171922-18-1
• 2-(2-amino-4-bromoanilino)acetonitrile
• 2-[(2-amino-4-bromophenyl)amino]acetonitrile
• [(2-amino-4-bromophenyl)amino]acetonitrile

• MDL： MFCD12546920
• Inchi： 1S/C8H8BrN3/c9-6-1-2-8(7(11)5-6)12-4-3-10/h1-2,5,12H,4,11H2
• InChI Key： CLFAEKFXQLRBTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)NCC#N

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų